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Compound of Interest

Compound Name: Ansamitocin P-3

Cat. No.: B10799105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ansamitocin P-3 is a potent antitumor agent belonging to the maytansinoid family of macrolide

antibiotics.[1] Originally isolated from Actinosynnema pretiosum, it has garnered significant

interest in the field of oncology due to its cytotoxic activity.[1] This technical guide provides an

in-depth overview of the structure, chemical properties, and mechanism of action of

Ansamitocin P-3, tailored for professionals in research and drug development.

Chemical Structure and Properties
Ansamitocin P-3 is a 19-membered macrocyclic lactam with a complex stereochemical

arrangement. Its structure is characterized by a chlorinated benzene ring and an ester side

chain at the C-3 position, which is an isobutyrate group.[2]

Structure:

IUPAC Name: [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-

2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.1¹⁰,¹⁴.0³,⁵]hexacosa-

10,12,14(26),16,18-pentaen-6-yl] 2-methylpropanoate

A summary of the key chemical and physical properties of Ansamitocin P-3 is presented in the

tables below for easy reference and comparison.
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Table 1: General Chemical Properties of Ansamitocin P-3
Property Value

Molecular Formula C₃₂H₄₃ClN₂O₉

Molecular Weight 635.14 g/mol

CAS Number 66584-72-3

Appearance White to off-white crystalline solid

Table 2: Physicochemical Properties of Ansamitocin P-3
Property Value

Melting Point 188-190 °C

Solubility
Soluble in DMSO, ethanol, methanol, and other

organic solvents. Insoluble in water.

Storage Conditions Store at -20°C for long-term stability.

Mechanism of Action: Microtubule Inhibition and
Apoptosis
Ansamitocin P-3 exerts its potent cytotoxic effects by disrupting microtubule dynamics, a

critical process for cell division.[3] It binds to tubulin, the protein subunit of microtubules, at the

maytansine-binding site.[3] This interaction inhibits microtubule assembly and promotes their

disassembly, leading to mitotic arrest and ultimately, programmed cell death (apoptosis).[3][4]

The signaling pathway initiated by Ansamitocin P-3's interaction with tubulin involves the

activation of spindle checkpoint proteins, such as Mad2 and BubR1.[4][5] This activation

prevents the cell from progressing through mitosis, leading to an accumulation of cells in the

G2/M phase.[6] Subsequently, the p53 tumor suppressor protein is activated, initiating the

apoptotic cascade.[4][5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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